Cas no 1858179-02-8 (7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine)

• Product Name: 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• CAS No: 1858179-02-8
• MF: C₉H₁₃N₅OS
• MW: 239.297419309616
• CID: 5172420
• Update Time: 2025-05-19

7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-methyl-7-(1-methylethoxy)-5-(methylthio)-

• Inchi： 1S/C9H13N5OS/c1-5(2)15-8-6-7(14(3)13-12-6)10-9(11-8)16-4/h5H,1-4H3
• InChI Key： ORNGADBDYUHYAH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(OC(C)C)=C2N=NN(C)C2=N1

Additional information on 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

Research Brief on 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS: 1858179-02-8)

The compound 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine (CAS: 1858179-02-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in the development of kinase inhibitors. Its triazolopyrimidine core is known to interact with ATP-binding sites of various kinases, making it a promising candidate for targeting diseases such as cancer and inflammatory disorders. The isopropoxy and methylthio substituents at the 7 and 5 positions, respectively, are believed to enhance its binding affinity and selectivity towards specific kinase targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the activity of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical regulators of cell cycle progression and transcription. The researchers employed a combination of X-ray crystallography and molecular docking studies to elucidate the binding mode of the compound within the kinase active site, revealing key interactions that contribute to its inhibitory potency.

In addition to its kinase inhibitory properties, 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine has shown promise in modulating other biological pathways. A preprint article on bioRxiv reported its ability to interfere with the NF-κB signaling pathway, suggesting potential applications in treating inflammatory diseases and certain cancers. The study utilized a series of in vitro assays to confirm the compound's anti-inflammatory effects in macrophage cell lines.

The synthesis of this compound has also been a subject of recent optimization efforts. A 2024 paper in Organic Process Research & Development described a novel, scalable synthetic route that improves yield and reduces the use of hazardous reagents. The new protocol involves a one-pot cyclization strategy that significantly streamlines the production process, making it more feasible for large-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while the molecule exhibits good target engagement in vitro, its metabolic stability and oral bioavailability require further optimization. Several research groups are currently exploring prodrug strategies and structural modifications to address these limitations while maintaining the compound's potent biological activity.

In conclusion, 7-isopropoxy-3-methyl-5-(methylthio)-3H-[1,2,3]triazolo[4,5-d]pyrimidine represents an exciting chemical entity with multiple therapeutic potentials. Its dual activity as a kinase inhibitor and NF-κB modulator positions it as a valuable tool compound for further drug discovery efforts. Continued research into its structure-activity relationships and mechanism of action will be crucial for advancing this molecule toward clinical applications.